Cas no 2172081-06-8 (4-1-(hydroxymethyl)cyclohexyloxan-4-ol)

• Product Name: 4-1-(hydroxymethyl)cyclohexyloxan-4-ol
• CAS No: 2172081-06-8
• MF: C₁₂H₂₂O₃
• MW: 214.301284313202
• CID: 5993217
• PubChem ID: 165600694
• Update Time: 2025-05-21

4-1-(hydroxymethyl)cyclohexyloxan-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-1-(hydroxymethyl)cyclohexyloxan-4-ol
• EN300-1632765
• 2172081-06-8
• 4-[1-(hydroxymethyl)cyclohexyl]oxan-4-ol

• Inchi： 1S/C12H22O3/c13-10-11(4-2-1-3-5-11)12(14)6-8-15-9-7-12/h13-14H,1-10H2
• InChI Key： LJHQTEVTARNRLP-UHFFFAOYSA-N
• SMILES： OC1(CCOCC1)C1(CO)CCCCC1

Computed Properties

• Exact Mass: 214.15689456g/mol
• Monoisotopic Mass: 214.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 49.7Ų

Additional information on 4-1-(hydroxymethyl)cyclohexyloxan-4-ol

Comprehensive Overview of 4-1-(hydroxymethyl)cyclohexyloxan-4-ol (CAS No. 2172081-06-8): Properties, Applications, and Industry Insights

4-1-(hydroxymethyl)cyclohexyloxan-4-ol (CAS No. 2172081-06-8) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This cyclohexyl derivative, characterized by its hydroxyl and hydroxymethyl functional groups, offers versatile reactivity, making it valuable for synthetic chemistry and material science. Researchers and industry professionals are increasingly exploring its role in drug intermediates, cosmetic formulations, and high-performance polymers.

The compound’s molecular structure, featuring a cyclohexyl ring and an oxane moiety, contributes to its stability and solubility in polar solvents. Recent studies highlight its potential as a building block for bioactive molecules, particularly in designing sustained-release formulations and biodegradable materials. With the growing demand for green chemistry solutions, 4-1-(hydroxymethyl)cyclohexyloxan-4-ol aligns with trends toward eco-friendly synthesis and renewable feedstock utilization.

In the pharmaceutical sector, this compound is investigated for its compatibility with enzyme-targeted therapies and drug delivery systems. Its hydroxyl groups enable facile derivatization, allowing customization for specific pharmacokinetic profiles. Additionally, its low toxicity profile makes it a candidate for topical applications, such as dermal enhancers in skincare products. Industry forums frequently discuss its synergy with nanocarrier technologies, addressing queries like "How can cyclohexyl derivatives improve drug bioavailability?" or "What are the latest advances in hydroxyl-functionalized excipients?".

From a commercial perspective, CAS No. 2172081-06-8 is marketed as a high-purity reagent, with suppliers emphasizing its role in R&D scalability. Analytical techniques like HPLC and NMR confirm its consistency, a critical factor for GMP-compliant production. The compound’s stability under ambient conditions also reduces storage costs, a practical advantage for manufacturers. As sustainability becomes a priority, its potential in bio-based plastics and catalysis is under scrutiny, resonating with searches such as "cyclohexyl compounds in circular economy".

In conclusion, 4-1-(hydroxymethyl)cyclohexyloxan-4-ol represents a promising intersection of innovation and practicality. Its adaptability across industries—from life sciences to advanced materials—positions it as a compound to watch in coming years. Ongoing research and collaborative ventures will likely expand its applications, answering emerging questions about its mechanistic pathways and industrial viability.